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Compound of Interest

Compound Name:
9H-Purine,8-diamino-9-beta-D-

ribofuranosyl-

CAS No.: 15830-57-6

Cat. No.: B13894870

Get Quote

Abstract & Core Directive
8-Aminoadenosine (8-NH2-Ado) is a ribose nucleoside analog that functions primarily as an

RNA-directed cytotoxic agent, distinct from DNA-directed analogs like gemcitabine.[1][2] Its

mechanism involves rapid metabolism into 8-amino-ATP, leading to ATP pool depletion and

inhibition of mRNA synthesis [1].[1][2][3][4]

The Critical Challenge: The presence of the amino group at the C8 position of the adenine ring

significantly alters the crystal lattice energy and hydrogen bonding potential compared to native

adenosine. This results in poor aqueous solubility and high susceptibility to precipitation in

biological buffers.[1]

This guide provides a validated protocol for preparing high-stability stock solutions, contrasting

the thermodynamic stability of DMSO formulations against the kinetic instability of aqueous

preparations.
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Property Specification

Compound Name 8-Aminoadenosine

CAS Number 3868-33-5

Molecular Formula C₁₀H₁₄N₆O₄

Molecular Weight 282.26 g/mol

Primary Target
RNA Polymerase II, ATP Synthase (indirectly via

pool depletion)

Appearance White to beige powder

Storage (Solid) -20°C, Desiccated, Dark

Solubility Analysis: DMSO vs. Water[8][9][10]
The choice of solvent is not merely about dissolution; it is about maintaining the compound's

chemical integrity and preventing "silent precipitation" (micro-crystals) that skew IC50 data.

Comparative Solubility Data
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Solvent Max Solubility Stability Profile Recommendation

DMSO (Anhydrous) >10 mg/mL (~35 mM)

High. Aprotic

environment prevents

hydrolysis.[1] Stable

at -20°C for months.

[1]

Primary Choice for

Stock Solutions.[1]

Water (Neutral pH) ~2 mg/mL (7 mM)*

Low. Requires heating

(50°C) to dissolve,

which risks

degradation.[1] Prone

to reprecipitation upon

cooling.[1]

Not Recommended

for storage.[1][5]

Acidic Water (pH 4-5) ~5 mg/mL

Moderate. Protonation

of the amino group

aids solubility but

accelerates

deamination/hydrolysi

s.[1]

Avoid unless strictly

necessary.

Ethanol <1 mg/mL

Very Low. Poor

solubility due to

polarity mismatch.[1]

Do Not Use.

*Note: Aqueous solubility data often reflects "supersaturated" states achieved by heating.[1]

Upon cooling to 4°C or 25°C, 8-NH2-Ado often crashes out of solution.[1]

Validated Protocol: Preparation of 20 mM Stock in
DMSO
This protocol uses Dimethyl Sulfoxide (DMSO) to ensure complete solvation and long-term

stability.[1]

Reagents & Equipment[1][4][11][12]
Solid 8-Aminoadenosine (Store at -20°C until use).[1][6][7]
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DMSO, Sterile Filtered (Grade: Cell Culture, ≥99.9%).[1]

Vials: Amber glass or polypropylene cryovials (O-ring sealed).

Nitrogen/Argon Gas (Optional, for headspace purging).[1]

Step-by-Step Procedure
Equilibration: Remove the product vial from the freezer and allow it to equilibrate to room

temperature for 20 minutes before opening.

Causality: Opening a cold vial introduces atmospheric moisture (condensation), which is

hygroscopic and accelerates degradation.[1]

Weighing: Weigh approximately 5.65 mg of 8-Aminoadenosine.

Target: 1.0 mL of 20 mM solution.[1]

Calculation:

[1]

[1]

Dissolution: Add 1.0 mL of sterile DMSO to the powder.

Solubilization: Vortex vigorously for 30-60 seconds.

Visual Check: The solution must be completely clear. If particles persist, warm the vial in a

37°C water bath for 2-5 minutes. Do not sonicate for extended periods as this generates

localized heat spikes.[1]

Quality Control (Self-Validation):

Verify concentration using UV-Vis spectrophotometry if a specific extinction coefficient (

) is provided on the batch CoA.[1]
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Alternative: Dilute 1:100 in PBS and check for immediate turbidity. If clear, the stock is

suitable for biological dilution.[1]

Aliquot & Storage:

Dispense into 50-100 µL single-use aliquots.

Crucial: Avoid freeze-thaw cycles. DMSO absorbs water from the air every time it is

opened.[1]

Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Workflow Visualization: Stock Preparation Logic
The following diagram illustrates the critical decision points in preparing the stock solution to

ensure experimental reproducibility.
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Figure 1: Decision matrix for 8-Aminoadenosine solubilization, highlighting the stability risks

associated with aqueous preparation.

Biological Context & Mechanism of Action[2][3][4][5]
[13][14]
Understanding why you are using 8-Aminoadenosine is critical for experimental design. Unlike

8-chloroadenosine or gemcitabine (which often target DNA replication), 8-Aminoadenosine is

an RNA-directed agent.[1]

Key Mechanistic Steps [2, 3]:

Transport: Enters cell via nucleoside transporters (hENTs).[1]

Metabolism: Rapidly phosphorylated by Adenosine Kinase (AK) to 8-amino-AMP, then to the

active triphosphate 8-amino-ATP.[1]

ATP Depletion: 8-amino-ATP accumulates to millimolar levels, competing with the cellular

ATP pool.[1]

Transcription Inhibition: 8-amino-ATP is incorporated into nascent mRNA chains, causing

chain termination and inhibiting polyadenylation.[1][3]

Apoptosis: The combined loss of ATP and mRNA synthesis triggers metabolic catastrophe

and apoptosis, often independent of p53 status.[1]
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Figure 2: The RNA-directed mechanism of action.[1] Note that the cytotoxicity is driven by the

accumulation of the triphosphate metabolite (8-NH2-ATP).[1][3]

Troubleshooting & FAQs
Q: My stock solution in DMSO froze during storage. Is it ruined? A: No. DMSO freezes at

18.5°C. Solidified DMSO stock is normal at -20°C. Thaw it completely at room temperature and

vortex before use.[1] If you see white crystals after thawing, warm to 37°C.[1]

Q: Can I dilute the DMSO stock directly into cell culture media? A: Yes, but ensure the final

DMSO concentration is <0.5% (v/v) to avoid solvent toxicity.[1]

Example: To treat cells at 10 µM, dilute 1 µL of 20 mM stock into 2 mL of media.[1] (Final

DMSO = 0.05%, safe for most lines).[1]

Q: Why not use PBS for the stock? A: 8-Aminoadenosine has a high lattice energy.[1] In PBS,

the salt ions can actually decrease solubility (salting-out effect) compared to pure water,

leading to erratic precipitation during storage.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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